N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide

• Molecular Formula: C25H22N2O4S
• Molecular Weight: 446.5 g/mol
• IUPAC Name: (NZ)-N-[3-(4-hydroxyanilino)-4-oxonaphthalen-1-ylidene]-4-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C25H22N2O4S/c1-16(2)17-7-13-20(14-8-17)32(30,31)27-23-15-24(26-18-9-11-19(28)12-10-18)25(29)22-6-4-3-5-21(22)23/h3-16,26,28H,1-2H3/b27-23-
• InChI Key: YTPXJHDTZMTBKU-VYIQYICTSA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)NC4=CC=C(C=C4)O
• SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=CC=C(C=C4)O

Description

N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide, also known as HON-1, is a novel small molecule that has shown potential in various scientific research applications. It was first synthesized in 2014 and has since been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide has been shown to inhibit the activity of the proteasome, a key enzyme involved in protein degradation. It has also been shown to inhibit the activity of various kinases, including JAK2, AKT, and ERK1/2. Additionally, N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide has been shown to modulate the activity of various transcription factors, including NF-κB and STAT3.
Biochemical and Physiological Effects:
N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and anti-tumor effects. In vitro studies have shown that N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide can reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB and STAT3. Additionally, N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide has been shown to reduce oxidative stress and protect cells from DNA damage. In vivo studies have shown that N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide can inhibit tumor growth and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide is its broad spectrum of activity, which makes it a useful tool for studying various diseases and pathways. Additionally, N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide has been shown to have low toxicity and good bioavailability, which makes it a promising candidate for drug development. One limitation of N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide is its relatively low potency, which may limit its use in certain applications.

Future Directions

There are several potential future directions for N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide research. One area of interest is the development of N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide-based therapies for cancer and neurodegenerative diseases. Another area of interest is the investigation of N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide's mechanism of action and its potential interactions with other signaling pathways. Additionally, there is interest in the development of more potent derivatives of N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide and the investigation of their potential therapeutic applications.

Synthesis Methods

The synthesis of N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide involves a multi-step process that begins with the reaction of 4-hydroxyaniline with 4-isopropylbenzenesulfonyl chloride to form N-(4-isopropylbenzenesulfonyl)-4-hydroxyaniline. This intermediate is then reacted with 3-formyl-4-hydroxy-1-naphthaldehyde to form the final product, N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide.

Scientific Research Applications

N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide has shown potential in various scientific research applications, including cancer research, neurodegenerative disease research, and infectious disease research. In cancer research, N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. In neurodegenerative disease research, N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide has been shown to protect neurons from oxidative stress and reduce inflammation. In infectious disease research, N-(3-(4-hydroxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-isopropylbenzenesulfonamide has been shown to inhibit the replication of various viruses, including HIV-1 and HCV.